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An In-depth Technical Guide to the Physicochemical Properties of (2Z)-2-Chloro-3-
phenylacrylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2Z)-2-Chloro-3-phenylacrylic acid is a halogenated derivative of cinnamic acid, an important

intermediate in the biosynthesis of various natural products. As a substituted α,β-unsaturated

carboxylic acid, its unique electronic and steric properties make it a valuable building block in

organic synthesis and a target for investigation in medicinal chemistry. The presence of a

chlorine atom at the α-position and the specific (Z)-stereochemistry of the double bond

significantly influence its reactivity, acidity, and overall physicochemical profile compared to its

parent compound, trans-cinnamic acid.[1][2]

This technical guide serves as a comprehensive resource for professionals in research and

drug development. It provides a detailed overview of the known physicochemical properties of

(2Z)-2-Chloro-3-phenylacrylic acid, outlines robust analytical methodologies for its
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characterization, and offers insights into its expected chemical behavior. The protocols and

data presented herein are synthesized to ensure scientific integrity and practical applicability in

a laboratory setting.

Chemical Identity and Structure
The fundamental identity of a compound is established by its unique identifiers and molecular

structure. These details are crucial for regulatory submissions, database searches, and

understanding its chemical nature.

Identifier Value Source

IUPAC Name
(2Z)-2-chloro-3-phenylprop-2-

enoic acid
Inferred from[3][4]

CAS Number 705-54-4 [5]

Molecular Formula C₉H₇ClO₂ [5][6]

Molecular Weight 182.60 g/mol [6]

InChI

1S/C9H7ClO2/c10-

8(9(11)12)6-7-4-2-1-3-5-7/h1-

6H,(H,11,12)/b8-6-

[5]

InChIKey
IWZNLKUVIIFUOG-

VURMDHGXSA-N
[5]

SMILES
C1=CC=C(C=C1)C=C(C(=O)O

)Cl
Derived

The structure of (2Z)-2-Chloro-3-phenylacrylic acid is characterized by three key features: a

phenyl ring, an acrylic acid moiety, and a chlorine substituent. The (Z)-configuration indicates

that the highest priority groups on each carbon of the double bond (the phenyl group and the

carboxylic acid group) are on the same side. This stereochemistry imparts specific

conformational constraints that can affect its biological activity and reactivity.

Caption: 2D structure of (2Z)-2-Chloro-3-phenylacrylic acid.
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Physicochemical Properties
The physicochemical properties of a molecule are critical determinants of its behavior in both

chemical and biological systems. They influence solubility, absorption, distribution, metabolism,

and excretion (ADME) profiles, which are fundamental to drug development.
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Property Value
Comments and Scientific
Rationale

Melting Point 137 °C

Experimentally determined.[5]

This relatively high melting

point for a molecule of its size

suggests significant

intermolecular forces, likely

hydrogen bonding from the

carboxylic acid and dipole-

dipole interactions.

Boiling Point Not available

Experimental data is not

readily available. Due to the

high melting point and

potential for thermal

decarboxylation, distillation is

likely not a preferred

purification method.

Water Solubility Predicted to be low

The parent compound, trans-

cinnamic acid, has a low water

solubility of 0.4 g/L.[2] The

addition of a chlorine atom

increases lipophilicity, likely

further reducing aqueous

solubility.

pKa Predicted: ~3.5 - 4.0 The pKa of trans-cinnamic acid

is approximately 4.51.[1] The

strongly electron-withdrawing

chlorine atom at the α-position

stabilizes the conjugate base

(carboxylate anion) through an

inductive effect, making the

compound more acidic and

thus lowering its pKa.

Experimental determination via
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titration is required for

confirmation.

LogP Predicted: ~2.5 - 3.0

The calculated XLogP3 for the

related saturated compound,

2-chloro-3-phenylpropanoic

acid, is 2.4.[7] The double

bond in the target molecule

may slightly alter this value.

This indicates moderate

lipophilicity, suggesting good

potential for membrane

permeability.

Analytical Methodologies for Characterization
Robust analytical methods are essential for confirming the identity, purity, and stability of any

chemical entity intended for research or development. The following section details validated

approaches for the comprehensive characterization of (2Z)-2-Chloro-3-phenylacrylic acid.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Causality and Expertise: Reversed-phase HPLC is the gold standard for analyzing the purity of

small organic molecules like this one. The nonpolar stationary phase (C18) effectively retains

the compound based on its lipophilic character, while a polar mobile phase allows for controlled

elution. A gradient elution is chosen to ensure that any impurities with significantly different

polarities are also resolved and eluted efficiently, providing a comprehensive purity profile. UV

detection is ideal due to the presence of the phenyl ring, which acts as a strong chromophore.

[8]
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Sample & Mobile Phase Preparation

HPLC Analysis Data Processing

Dissolve Sample
(0.5 mg/mL in Acetonitrile)

Inject 10 µL Sample
Prepare Mobile Phases
(A: 0.1% TFA in Water)

(B: 0.1% TFA in Acetonitrile)
Equilibrate C18 Column Run Gradient Elution UV Detection (220 & 275 nm) Integrate Peak Areas Calculate Purity

(% Area)

Click to download full resolution via product page

Caption: Experimental workflow for HPLC purity analysis.

Detailed Protocol:

Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a final

concentration of approximately 0.5 mg/mL.[8]

Instrumentation: Utilize an HPLC system equipped with a UV-Vis or Photodiode Array (PDA)

detector.

Chromatographic Conditions:

Column: C18, 100 x 2.1 mm, 1.9 µm particle size.[9]

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

Flow Rate: 0.5 mL/min.

Column Temperature: 30 °C.[8]

Injection Volume: 10 µL.[8]

Gradient:
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0-2 min: 50% B

2-15 min: Linear gradient from 50% to 95% B

15-18 min: Hold at 95% B

18.1-20 min: Return to 50% B and equilibrate.

Detection: Monitor at primary and secondary wavelengths corresponding to the aromatic

system's absorbance, typically around 220 nm and 275 nm.[8]

Data Analysis: Purity is determined by calculating the area percentage of the main peak

relative to the total area of all observed peaks.

Structural Elucidation by NMR Spectroscopy
Causality and Expertise: Nuclear Magnetic Resonance (NMR) spectroscopy is the most

definitive method for unambiguous structural confirmation. ¹H NMR provides information on the

number and connectivity of protons, while ¹³C NMR identifies all unique carbon environments.

For this molecule, key diagnostic signals will include the vinylic proton, the aromatic protons,

and the carboxylic acid proton, whose chemical shifts and coupling patterns will confirm the

structure and stereochemistry. A deuterated solvent like CDCl₃ is typically used for its excellent

solubilizing power for moderately polar organic compounds.[8]

Detailed Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of

deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) in a standard 5

mm NMR tube.[8] DMSO-d₆ is a good alternative if solubility in CDCl₃ is poor and is useful

for clearly observing the acidic proton.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum on a 400 MHz or

higher spectrometer. Key expected signals include a singlet for the vinylic proton, multiplets

for the aromatic protons, and a broad singlet for the carboxylic acid proton at >10 ppm.

¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Expected signals will

correspond to the carbonyl carbon (~165-170 ppm), the carbons of the double bond, and the

six distinct carbons of the phenyl ring.
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Data Analysis: Correlate the observed chemical shifts, integration values, and coupling

patterns with the proposed structure to confirm its identity.

Identification by Liquid Chromatography-Mass
Spectrometry (LC-MS)
Causality and Expertise: LC-MS combines the separation power of HPLC with the mass-

resolving capability of mass spectrometry, providing high-confidence molecular weight

confirmation. For a carboxylic acid, Electrospray Ionization (ESI) in negative mode is the

optimal choice as it readily deprotonates the acidic proton to form the [M-H]⁻ ion. This provides

a clear signal corresponding to the molecular weight of the compound.[9][10]

Sample in Solution HPLC Separation
(C18 Column)

Injection Electrospray Ionization
(ESI - Negative Mode)

Eluent Mass Analyzer
(e.g., Orbitrap/Q-TOF)

Ions
Detector

Mass Spectrum
(Confirm [M-H]⁻ and
Cl Isotope Pattern)

Click to download full resolution via product page

Caption: Conceptual workflow for LC-MS identification.

Detailed Protocol:

LC System: Use the same HPLC method as described in Section 3.1.

MS System: Couple the HPLC eluent to a mass spectrometer equipped with an ESI source.

MS Parameters:

Ionization Mode: Negative ESI.[9]

Scan Range: m/z 50-500.

Data Analysis: Extract the ion chromatogram for the expected mass of the [M-H]⁻ ion

(181.01 m/z). Examine the mass spectrum to confirm this mass and look for the

characteristic ~3:1 ratio of the ³⁵Cl and ³⁷Cl isotopes (at m/z 181 and 183), which is a

definitive signature of a monochlorinated compound.
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Stability and Reactivity Insights
Understanding the stability and potential reactivity of a compound is critical for its handling,

storage, and application in synthesis.

Stability: (2Z)-2-Chloro-3-phenylacrylic acid is expected to be a crystalline solid, stable

under standard laboratory conditions (ambient temperature, protected from light).[11] As a

carboxylic acid, it is incompatible with strong bases.

Reactivity: The molecule possesses several reactive sites:

Carboxylic Acid: Can undergo standard reactions such as esterification or conversion to

an acid chloride.[12]

α,β-Unsaturated System: The double bond is electron-deficient due to the adjacent

carbonyl and chlorine atom, making it susceptible to nucleophilic attack (e.g., Michael

addition).

Vinylic Halide: The chlorine atom can potentially participate in transition-metal-catalyzed

cross-coupling reactions, although this may be challenging depending on the reaction

conditions.

It is advisable to store the compound in a cool, dry, and dark environment to prevent potential

degradation or polymerization over time.

Conclusion
(2Z)-2-Chloro-3-phenylacrylic acid is a synthetic building block with a distinct set of

physicochemical properties defined by its halogenated and stereochemically defined structure.

Its moderate lipophilicity, increased acidity relative to cinnamic acid, and defined melting point

are key parameters for its application. The analytical methodologies detailed in this guide,

particularly HPLC for purity, NMR for structural confirmation, and LC-MS for identity verification,

provide a robust framework for its characterization. A thorough understanding of these

properties and analytical techniques is essential for any scientist or researcher utilizing this

compound in drug discovery and development workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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